5-Cyclopropoxy-6-methoxypyridin-2-amine

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-methoxypyridin-2-amine
• InChI: InChI=1S/C9H12N2O2/c1-12-9-7(13-6-2-3-6)4-5-8(10)11-9/h4-6H,2-3H2,1H3,(H2,10,11)
• InChI Key: SPQWDEJUZUHQDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)N)OC2CC2

Description

5-Cyclopropoxy-6-methoxypyridin-2-amine is a pyridine derivative featuring a cyclopropoxy group at position 5, a methoxy group at position 6, and an amino group at position 2. This substitution pattern confers unique steric and electronic properties, making it a compound of interest in pharmaceutical and agrochemical research. Its structural complexity may influence solubility, reactivity, and biological activity. Comparisons will instead focus on structurally related analogs, as detailed below.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-6-methoxypyridin-2-amine can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically uses palladium as a catalyst and boronic acids or esters as reagents. The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

Industrial production methods for 5-Cyclopropoxy-6-methoxypyridin-2-amine are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimization of reaction conditions, use of cost-effective reagents, and implementation of efficient purification techniques, would apply.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-methoxypyridin-2-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

5-Cyclopropoxy-6-methoxypyridin-2-amine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be used in studies involving enzyme inhibition or receptor binding.

Industry: It can be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-methoxypyridin-2-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through binding to these targets, leading to changes in their activity or function. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 5-Cyclopropoxy-6-methoxypyridin-2-amine with two structurally analogous pyridine derivatives: 6-Cyclopropylpyridin-2-amine and 5-(2-Methoxypyridin-3-yl)pyridin-2-amine . Key differences in substituents, physicochemical properties, and hazards are highlighted.

Table 1: Structural and Chemical Comparison

Compound	5-Cyclopropoxy-6-methoxypyridin-2-amine	6-Cyclopropylpyridin-2-amine	5-(2-Methoxypyridin-3-yl)pyridin-2-amine
CAS Number	Not available	857292-66-1	1249109-42-9
Molecular Formula	C₉H₁₁N₂O₂ (inferred)	C₈H₁₀N₂	C₁₁H₁₁N₃O
Substituents	5-cyclopropoxy, 6-methoxy, 2-amine	6-cyclopropyl, 2-amine	5-(2-methoxypyridin-3-yl), 2-amine
Physical State	Not reported	Brown semi-solid	Not reported
Stability	Inferred stable under normal conditions	Stable under normal conditions	Not reported
Hazards	Not reported	Irritant (4/5 severity)	Not reported
Incompatibilities	Likely strong oxidizers (inferred)	Strong oxidizing agents	Not reported

Key Findings:

Structural Differences: 6-Cyclopropylpyridin-2-amine lacks the methoxy and cyclopropoxy groups of the target compound, instead featuring a cyclopropyl substituent at position 4. This reduces steric bulk compared to the target compound .

Physicochemical Properties: The brown semi-solid state of 6-Cyclopropylpyridin-2-amine suggests moderate crystallinity, which may differ from the target compound if substituents alter intermolecular forces . No solubility or melting point data are available for any of the compounds, limiting direct comparisons.

Reactivity and Hazards: 6-Cyclopropylpyridin-2-amine exhibits irritant properties (4/5 severity), necessitating respiratory and hand protection during handling . Both 6-Cyclopropylpyridin-2-amine and the target compound are likely incompatible with strong oxidizers, a common trait in pyridine derivatives .

Toxicological Gaps :

• Acute toxicity data for all three compounds are absent, highlighting a critical research need.